Cas no 313395-97-0 (2-{2-(3-nitrophenyl)-2-oxoethylsulfanyl}-3-(prop-2-en-1-yl)-3,4-dihydroquinazolin-4-one)

• Product Name: 2-{2-(3-nitrophenyl)-2-oxoethylsulfanyl}-3-(prop-2-en-1-yl)-3,4-dihydroquinazolin-4-one
• CAS No: 313395-97-0
• MF: C₁₉H₁₅N₃O₄S
• MW: 381.405102968216
• CID: 6390898
• PubChem ID: 4085303
• Update Time: 2025-11-02

2-{2-(3-nitrophenyl)-2-oxoethylsulfanyl}-3-(prop-2-en-1-yl)-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-{2-(3-nitrophenyl)-2-oxoethylsulfanyl}-3-(prop-2-en-1-yl)-3,4-dihydroquinazolin-4-one
• 3-allyl-2-((2-(3-nitrophenyl)-2-oxoethyl)thio)quinazolin-4(3H)-one
• 2-[2-(3-nitrophenyl)-2-oxoethyl]sulfanyl-3-prop-2-enylquinazolin-4-one
• Oprea1_824645
• 313395-97-0
• F0371-0022
• 2-{[2-(3-nitrophenyl)-2-oxoethyl]sulfanyl}-3-(prop-2-en-1-yl)-3,4-dihydroquinazolin-4-one
• AKOS002222148
• 4(3H)-Quinazolinone, 2-[[2-(3-nitrophenyl)-2-oxoethyl]thio]-3-(2-propen-1-yl)-

• Inchi： 1S/C19H15N3O4S/c1-2-10-21-18(24)15-8-3-4-9-16(15)20-19(21)27-12-17(23)13-6-5-7-14(11-13)22(25)26/h2-9,11H,1,10,12H2
• InChI Key： ZBLJVHMFXQKUTI-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(=O)N(CC=C)C=1SCC(C1=CC=CC([N+]([O-])=O)=C1)=O

Computed Properties

• Exact Mass: 381.07832714g/mol
• Monoisotopic Mass: 381.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 552.6±60.0 °C(Predicted)
• pka: -1.88±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-{2-(3-nitrophenyl)-2-oxoethylsulfanyl}-3-(prop-2-en-1-yl)-3,4-dihydroquinazolin-4-one

Comprehensive Guide to 2-{2-(3-nitrophenyl)-2-oxoethylsulfanyl}-3-(prop-2-en-1-yl)-3,4-dihydroquinazolin-4-one (CAS No. 313395-97-0)

2-{2-(3-nitrophenyl)-2-oxoethylsulfanyl}-3-(prop-2-en-1-yl)-3,4-dihydroquinazolin-4-one (CAS No. 313395-97-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, with its unique molecular structure, is part of the quinazolinone family, which is known for its diverse biological activities. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug development and material science.

The molecular formula of 2-{2-(3-nitrophenyl)-2-oxoethylsulfanyl}-3-(prop-2-en-1-yl)-3,4-dihydroquinazolin-4-one includes a nitrophenyl group and a prop-2-en-1-yl substituent, contributing to its distinctive chemical properties. These structural features make it a valuable intermediate in synthesizing more complex molecules. The presence of the sulfanyl group further enhances its reactivity, enabling it to participate in various chemical reactions.

In recent years, the demand for quinazolinone derivatives has surged, driven by their potential therapeutic applications. Compounds like 2-{2-(3-nitrophenyl)-2-oxoethylsulfanyl}-3-(prop-2-en-1-yl)-3,4-dihydroquinazolin-4-one are being explored for their anti-inflammatory, antimicrobial, and anticancer properties. This aligns with the growing focus on drug discovery and precision medicine, where researchers seek novel compounds to address unmet medical needs.

The synthesis of 2-{2-(3-nitrophenyl)-2-oxoethylsulfanyl}-3-(prop-2-en-1-yl)-3,4-dihydroquinazolin-4-one typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structure. These analytical methods ensure that the compound meets the stringent quality standards required for research and industrial applications.

From a commercial perspective, CAS No. 313395-97-0 is available through specialized chemical suppliers who cater to the pharmaceutical and biotechnology sectors. Its market value is influenced by factors such as research trends, patent filings, and regulatory approvals. As the pharmaceutical industry continues to innovate, the demand for high-purity intermediates like this compound is expected to rise.

One of the key challenges in working with 2-{2-(3-nitrophenyl)-2-oxoethylsulfanyl}-3-(prop-2-en-1-yl)-3,4-dihydroquinazolin-4-one is optimizing its solubility and stability for various applications. Researchers are investigating formulation strategies and derivatization approaches to enhance its performance in biological systems. These efforts are critical for translating laboratory findings into practical solutions.

In addition to its pharmaceutical potential, 2-{2-(3-nitrophenyl)-2-oxoethylsulfanyl}-3-(prop-2-en-1-yl)-3,4-dihydroquinazolin-4-one is also being studied for its role in material science. Its unique electronic properties make it a candidate for developing organic semiconductors and photovoltaic materials. This interdisciplinary appeal highlights the versatility of this compound and its relevance to cutting-edge technologies.

For researchers and industry professionals, staying updated on the latest developments related to CAS No. 313395-97-0 is essential. Scientific journals, conferences, and patent databases are valuable resources for tracking advancements in its synthesis, applications, and safety profile. Collaborative efforts between academia and industry are likely to drive further innovation in this field.

In summary, 2-{2-(3-nitrophenyl)-2-oxoethylsulfanyl}-3-(prop-2-en-1-yl)-3,4-dihydroquinazolin-4-one (CAS No. 313395-97-0) is a compound of significant scientific and commercial interest. Its unique structural features and potential applications in drug development and material science make it a focal point for ongoing research. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and medicine.